Cas no 1806072-14-9 (3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1806072-14-9
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4871042
• Update Time: 2025-07-18

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H7Cl2F2NO2/c10-3-6-8(11)4(2-7(15)16)1-5(14-6)9(12)13/h1,9H,2-3H2,(H,15,16)
• InChI Key： FDGWRGBNFLLFOF-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC(C(F)F)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid

Research Brief on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid (CAS: 1806072-14-9)

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid (CAS: 1806072-14-9) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including chloro, chloromethyl, and difluoromethyl substituents—has shown promise in various applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, with a focus on its role in modulating enzyme activity and receptor interactions.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's utility in the design of enzyme inhibitors. The study demonstrated that 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid serves as a versatile scaffold for developing inhibitors targeting specific kinases involved in inflammatory pathways. The presence of the difluoromethyl group was found to enhance binding affinity, while the chloromethyl moiety facilitated covalent interactions with target proteins, leading to prolonged inhibitory effects. These findings suggest potential applications in treating chronic inflammatory diseases.

In the agrochemical sector, a 2024 study in Pest Management Science investigated the compound's efficacy as a precursor for herbicides. The research revealed that derivatives of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid exhibited potent herbicidal activity against broadleaf weeds, with minimal environmental impact. The difluoromethyl group was critical for metabolic stability, ensuring prolonged activity in field conditions. This positions the compound as a candidate for next-generation, sustainable herbicides.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid have been reported. A 2023 Organic Process Research & Development paper detailed an optimized, cost-effective synthesis route using catalytic C-H functionalization, reducing reliance on hazardous reagents. This methodological improvement addresses previous challenges in yield and purity, facilitating broader industrial adoption.

Ongoing research is exploring the compound's potential in drug discovery, particularly in oncology. Preliminary data from a 2024 ACS Chemical Biology study indicate that its derivatives can selectively target cancer cell metabolism by inhibiting key enzymes in the glycolysis pathway. Further preclinical validation is underway to assess therapeutic indices and pharmacokinetic properties.

In summary, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)pyridine-4-acetic acid (CAS: 1806072-14-9) represents a multifaceted tool in chemical biology, with emerging applications in medicine and agriculture. Its structural versatility and recent synthetic advancements underscore its value as a research focus, warranting continued investigation into its mechanistic and translational potential.